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Compound of Interest

Compound Name:
[3-(1-Methyl-1h-pyrazol-3-

yl)phenyl]boronic acid

Cat. No.: B8036341

Get Quote

Pyrazole moieties are privileged structures in medicinal chemistry, appearing in a wide array of

approved drugs and clinical candidates.[1][2][3][4] Their utility stems from their ability to act as

versatile pharmacophores, engaging in various biological interactions. When coupled with a

phenylboronic acid functional group, the resulting molecule becomes a powerful tool for

synthetic chemists, particularly for the construction of complex biaryl structures through

palladium-catalyzed cross-coupling reactions.[5] Boronic acids, in general, are valued for their

stability, low toxicity, and versatile reactivity.[5]

The specific compound, [3-(1-Methyl-1h-pyrazol-3-yl)phenyl]boronic acid, offers a unique

spatial arrangement of its functional groups, which can be strategically employed in the design

of novel therapeutic agents and functional materials. The 1-methyl-pyrazole unit provides a

hydrogen bond acceptor and can influence the pharmacokinetic properties of a molecule, while

the meta-substituted phenylboronic acid allows for precise geometric control in molecular

assemblies.
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While experimental data for the specific title compound is scarce, we can infer its key

properties based on analogous structures.

Property
Estimated
Value/Characteristic

Source/Basis

Molecular Formula C₁₀H₁₁BN₂O₂ Calculation

Molecular Weight 202.02 g/mol Calculation

Appearance Likely a white to off-white solid
Analogy to similar boronic

acids[6]

Solubility

Soluble in organic solvents

(e.g., DMSO, DMF, methanol),

sparingly soluble in water

General characteristic of

arylboronic acids

Stability

Stable under standard

laboratory conditions; may

undergo dehydration to form a

cyclic trimeric anhydride

(boroxine)

General characteristic of

boronic acids

Synthesis of [3-(1-Methyl-1h-pyrazol-3-
yl)phenyl]boronic acid: A Proposed Synthetic
Workflow
The synthesis of arylboronic acids is a well-established field in organic chemistry. A common

and effective strategy involves the borylation of an organometallic intermediate derived from a

corresponding aryl halide. The following workflow outlines a robust, multi-step synthesis of [3-
(1-Methyl-1h-pyrazol-3-yl)phenyl]boronic acid.
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Step 1: Pyrazole Synthesis Step 2: Halogenation Step 3: Borylation

1,3-Dicarbonyl Compound

1-Methyl-3-aryl-pyrazole

Condensation

Methylhydrazine 1-Methyl-3-aryl-pyrazole

3-(3-Bromophenyl)-1-methyl-1H-pyrazole

Electrophilic Bromination
(e.g., NBS)

3-(3-Bromophenyl)-1-methyl-1H-pyrazole

Organolithium or Grignard Reagent

Lithium-Halogen Exchange or
Grignard Formation

[3-(1-Methyl-1h-pyrazol-3-yl)phenyl]boronic acid

Quench

Trialkyl Borate
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Catalytic Cycle

Reactants

Product

Pd(0)L₂

Ar¹-Pd(II)L₂-X

Oxidative Addition
(Ar¹-X)

Biaryl Product
(Ar¹-Ar²)

Ar¹-Pd(II)L₂-Ar²

Transmetalation
(Ar²-B(OH)₂)

Reductive Elimination
(Ar¹-Ar²)

[3-(1-Methyl-1h-pyrazol-3-yl)phenyl]boronic acid
(Ar²)

Aryl/Heteroaryl Halide
(Ar¹-X)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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